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Compound of Interest

2-(Chloromethyl)-4-cyanobenzoyl!

Compound Name:

chloride
CAS No.: 445312-07-2
Cat. No.: B1625163

Get Quote

Compound Identity & Technical Profile

2-(Chloromethyl)-4-cyanobenzoyl chloride is a highly functionalized aromatic intermediate
characterized by the presence of three distinct reactive centers: an acid chloride, a benzylic
chloride, and a nitrile group. This trifunctional nature makes it a linchpin in the convergent
synthesis of complex heterocycles, most notably the phthalane core of Citalopram and
Escitalopram.
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Property Data
CAS Number 445312-07-2
IUPAC Name 2-(Chloromethyl)-4-cyanobenzoyl chloride

Benzoyl chloride, 2-(chloromethyl)-4-cyano-; 4-

Synonyms ]
Cyano-2-(chloromethyl)benzoyl chloride

Molecular Formula CoHsCI2NO

Molecular Weight 214.05 g/mol

) White to off-white crystalline solid or semi-solid
Physical State L
mass (often generated in situ)

Soluble in dichloromethane (DCM), toluene,

Solubilit
Y THF; reacts with water/alcohols
Moisture sensitive (hydrolyzes to corresponding
Stability acid); thermal instability at high temperatures

(>100°C)

Synthesis & Mechanistic Pathways|2]

The industrial preparation of 2-(chloromethyl)-4-cyanobenzoyl chloride is a classic example
of lactone ring-opening chlorination. It is almost exclusively synthesized from 5-cyanophthalide
(1-oxo-1,3-dihydroisobenzofuran-5-carbonitrile).

The "Self-Validating" Synthesis Protocol

Note: This protocol describes the generation of the compound as a reactive intermediate, a
common practice to mitigate stability issues and streamline process flow.

Reaction:
Reagents & Causality:

o Thionyl Chloride (SOCIz2): Acts as both the chlorinating agent and solvent (or co-solvent). It
opens the lactone ring, converting the ester carbonyl to an acid chloride and the alkoxy
carbon to a benzylic chloride.
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» Catalytic DMF or ZnClz: Essential for activation. DMF forms the Vilsmeier-Haack reagent in
situ, significantly lowering the activation energy for the acyl chloride formation.

o Temperature (70-80°C): Required to drive the ring-opening thermodynamics.

Step-by-Step Workflow:

Charge: In a dry reactor under nitrogen, suspend 5-cyanophthalide (1.0 eq) in anhydrous
toluene (5-10 volumes).

» Activation: Add Thionyl Chloride (1.2-1.5 eq) followed by a catalytic amount of DMF (0.05
eq).

o Reaction: Heat the mixture to 70-80°C. Evolution of SOz and HCI gas indicates reaction
progress.

e Monitoring: Monitor by HPLC (quench aliquot with methanol to form the methyl ester for
detection). The disappearance of the phthalide peak marks completion (typically 3-5 hours).

o Work-up (Critical): Remove excess SOCIz via vacuum distillation. The resulting residue (or
solution) is the crude 2-(chloromethyl)-4-cyanobenzoyl chloride.[1]

o Expert Insight: Do not attempt aqueous work-up. The product is highly prone to hydrolysis.
Proceed directly to the next coupling step (Grignard addition) for maximum vyield.

Mechanistic Pathway Visualization

The following diagram illustrates the transformation from the phthalide precursor to the target
intermediate.

+ SOCI2 / DMF
5-Cyanophthalide Heat >
(Lactone Precursor)

Click to download full resolution via product page

Activated Complex - S02, - HCI

(Ring Opening)

2-(Chloromethyl)-4-cyanobenzoyl
chloride (CAS 445312-07-2)
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Caption: Lactone ring-opening chlorination mechanism yielding the trifunctional intermediate.

Critical Application: Citalopram Manufacturing[2][3]
[4][5]

The primary industrial utility of CAS 445312-07-2 is in the synthesis of Citalopram (and its S-
enantiomer, Escitalopram).[2] It serves as the electrophilic scaffold that constructs the
guaternary carbon center of the drug.

The Grignard Cascade

The acid chloride functionality reacts preferentially over the benzylic chloride and the nitrile,
allowing for a chemoselective addition of the fluorophenyl group.

Reaction Sequence:

o Acylation: 2-(Chloromethyl)-4-cyanobenzoyl chloride reacts with 4-
fluorophenylmagnesium bromide (Grignard reagent).[1]

o Selectivity Control: The reaction must be performed at low temperatures (-20°C to 0°C) to
prevent double addition (which would attack the ketone product) or attack on the nitrile.

o Result: Formation of the intermediate ketone: 3-(chloromethyl)-4-(4-
fluorobenzoyl)benzonitrile.

Pathway to Citalopram

The subsequent steps involve the displacement of the benzylic chloride by a
dimethylaminopropyl side chain and the cyclization of the ether ring.
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Caption: Sequential Grignard additions converting the acid chloride to the Citalopram core.

Handling & Safety Protocols

Hazard Classification:

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Reactivity: Reacts violently with water to release HCI gas.

Operational Safety:

» Moisture Control: All glassware must be oven-dried. Solvents must be anhydrous (<0.05%

water).

o Containment: Handle exclusively in a fume hood. The compound releases HCI upon

hydrolysis, which is corrosive to respiratory tissues.

e Quenching: Quench reaction mixtures or spills with a solution of sodium bicarbonate or dilute

sodium hydroxide, adding slowly to manage gas evolution.
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fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile. Patent WO 2000/013648. Available at:

o Rummakko, P., et al. (2006). Synthesis of Citalopram via Ring-Opening Chlorination of 5-
Cyanophthalide. ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/EP1777221A1/en
https://www.researchgate.net/
https://www.benchchem.com/product/b1625163?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/scientific-contributions/Petteri-Rummakko-82356574
https://patents.google.com/patent/EP1777221A1/en
https://patents.google.com/patent/EP1777221A1/en
https://www.benchchem.com/product/b1625163/docs#2-chloromethyl-4-cyanobenzoyl-chloride-strategic-synthesis-application-in-ssri-manufacturing
https://www.benchchem.com/product/b1625163/docs#2-chloromethyl-4-cyanobenzoyl-chloride-strategic-synthesis-application-in-ssri-manufacturing
https://www.benchchem.com/product/b1625163/docs#2-chloromethyl-4-cyanobenzoyl-chloride-strategic-synthesis-application-in-ssri-manufacturing
https://www.benchchem.com/product/b1625163/docs#2-chloromethyl-4-cyanobenzoyl-chloride-strategic-synthesis-application-in-ssri-manufacturing
https://www.benchchem.com/product/b1625163?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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